Cas no 1233952-98-1 (1-(2-Nitrophenyl)-3-(piperidin-4-yl)ureahydrochloride)

1-(2-Nitrophenyl)-3-(piperidin-4-yl)urea hydrochloride is a chemically synthesized small molecule featuring a urea backbone substituted with a 2-nitrophenyl group and a piperidin-4-yl moiety. The hydrochloride salt form enhances its solubility and stability, making it suitable for research applications. This compound is of interest in medicinal chemistry due to its potential as a building block for pharmacologically active molecules, particularly in the development of enzyme inhibitors or receptor modulators. Its structural features, including the nitro group and piperidine ring, offer versatility for further derivatization. The compound is typically characterized by high purity and consistent performance in synthetic and biological studies.
1-(2-Nitrophenyl)-3-(piperidin-4-yl)ureahydrochloride structure
1233952-98-1 structure
Product Name:1-(2-Nitrophenyl)-3-(piperidin-4-yl)ureahydrochloride
CAS No:1233952-98-1
MF:C12H17ClN4O3
MW:300.741381406784
CID:4788504
Update Time:2026-02-27

1-(2-Nitrophenyl)-3-(piperidin-4-yl)ureahydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Nitrophenyl)-3-(piperidin-4-yl)ureahydrochloride
    • 1-(2-Nitrophenyl)-3-(piperidin-4-yl)urea hydrochloride
    • Inchi: 1S/C12H16N4O3.ClH/c17-12(14-9-5-7-13-8-6-9)15-10-3-1-2-4-11(10)16(18)19;/h1-4,9,13H,5-8H2,(H2,14,15,17);1H
    • InChI Key: SXEVNMDURDCEPA-UHFFFAOYSA-N
    • SMILES: Cl.O=C(NC1C=CC=CC=1[N+](=O)[O-])NC1CCNCC1

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 325
  • Topological Polar Surface Area: 99

1-(2-Nitrophenyl)-3-(piperidin-4-yl)ureahydrochloride Pricemore >>

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Additional information on 1-(2-Nitrophenyl)-3-(piperidin-4-yl)ureahydrochloride

Recent Advances in the Study of 1-(2-Nitrophenyl)-3-(piperidin-4-yl)urea hydrochloride (CAS: 1233952-98-1)

The compound 1-(2-Nitrophenyl)-3-(piperidin-4-yl)urea hydrochloride (CAS: 1233952-98-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This urea derivative, characterized by its nitrophenyl and piperidinyl moieties, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 1-(2-Nitrophenyl)-3-(piperidin-4-yl)urea hydrochloride to enhance its bioavailability and therapeutic efficacy. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route that improves the yield and purity of the compound, making it more suitable for preclinical evaluations. The researchers employed a combination of solid-phase synthesis and high-performance liquid chromatography (HPLC) purification to achieve a purity of over 98%, which is critical for subsequent biological assays.

In terms of pharmacological activity, 1-(2-Nitrophenyl)-3-(piperidin-4-yl)urea hydrochloride has shown promising results as a modulator of specific enzyme targets. A recent in vitro study demonstrated its potent inhibitory effects on protein kinase C (PKC), a key enzyme involved in various cellular signaling pathways. The compound exhibited an IC50 value of 0.5 µM, suggesting its potential as a lead compound for the development of PKC inhibitors. Furthermore, molecular docking studies revealed that the nitrophenyl group plays a crucial role in binding to the active site of PKC, while the piperidinyl moiety enhances solubility and membrane permeability.

The therapeutic potential of this compound has also been explored in the context of neurodegenerative diseases. A 2023 study published in ACS Chemical Neuroscience investigated its neuroprotective effects in a cellular model of Parkinson's disease. The results indicated that 1-(2-Nitrophenyl)-3-(piperidin-4-yl)urea hydrochloride significantly reduced oxidative stress and apoptosis in dopaminergic neurons, likely through its antioxidant properties and ability to modulate mitochondrial function. These findings highlight its potential as a multifunctional agent for neurodegenerative disorders.

Despite these promising results, challenges remain in the development of 1-(2-Nitrophenyl)-3-(piperidin-4-yl)urea hydrochloride as a therapeutic agent. Pharmacokinetic studies have revealed limited oral bioavailability, which may necessitate the development of prodrug formulations or alternative delivery methods. Additionally, further in vivo studies are required to assess its safety profile and efficacy in animal models of disease. Ongoing research is also exploring its potential applications in oncology, given its inhibitory effects on PKC and other kinases implicated in cancer progression.

In conclusion, 1-(2-Nitrophenyl)-3-(piperidin-4-yl)urea hydrochloride (CAS: 1233952-98-1) represents a promising scaffold for drug development, with demonstrated activity in modulating key biological targets and potential applications in neurodegenerative diseases and oncology. Continued research efforts are needed to address its pharmacokinetic limitations and fully elucidate its therapeutic potential. The compound's unique chemical structure and multifunctional properties make it a valuable candidate for further investigation in the field of medicinal chemistry.

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